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Compound of Interest

Compound Name:

2-Methoxy-4-

(methoxycarbonyl)phenylboronic

acid

Cat. No.: B2756388 Get Quote

An In-Depth Technical Guide to 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid for

Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis
2-Methoxy-4-(methoxycarbonyl)phenylboronic acid is a key organic intermediate that has

garnered significant attention in the fields of pharmaceutical development and agrochemical

synthesis.[1] Its utility primarily stems from its application in Suzuki-Miyaura cross-coupling

reactions, a powerful method for the formation of carbon-carbon bonds, which is essential for

constructing complex aromatic compounds.[1][2] The presence of both a methoxy and a

methoxycarbonyl group on the phenyl ring provides steric and electronic properties that can be

exploited for regioselective synthesis, while the methoxycarbonyl group offers a site for further

chemical modification.[1][3] This guide provides a comprehensive overview of the commercial

landscape for this reagent, quality control considerations, and a practical application protocol.

The Commercial Landscape: Selecting a Reliable
Supplier
The selection of a high-quality starting material is paramount to the success of any synthetic

endeavor. The commercial availability of 2-Methoxy-4-(methoxycarbonyl)phenylboronic
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acid varies in terms of purity, quantity, and the level of quality control documentation provided.

Below is a comparative analysis of representative suppliers.

Table 1: Commercial Suppliers of 2-Methoxy-4-(methoxycarbonyl)phenylboronic acid and

Related Compounds
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Supplier Product Name CAS Number Purity
Available
Quantities

Alfa Chemistry

(4-methoxy-2-

methoxycarbonyl

phenyl)boronic

acid

1256355-40-4 >96% Custom

A2B Chem

(4-Methoxy-2-

(methoxycarbony

l)phenyl)boronic

acid

1256355-40-4 96%
100mg, 250mg,

1g

Tokyo Chemical

Industry (TCI)

4-

(Methoxycarbony

l)phenylboronic

Acid

99768-12-4 >98% 1g, 5g, 25g

Sigma-Aldrich

4-

(Methoxycarbony

l)phenylboronic

acid

99768-12-4 95% Inquire

Synthonix

(4-

(Methoxycarbony

l)phenyl)boronic

acid

99768-12-4 97%
1g, 5g, 10g, 25g,

100g

BLD Pharm

(4-

(Methoxycarbony

l)phenyl)boronic

acid

99768-12-4 98% Inquire

AOBChem USA

2-Chloro-4-

(methoxycarbony

l)phenylboronic

acid

603122-80-1 >97%
500mg, 1g, 5g,

10g

Chem-Impex 2-Amino-4-

(methoxycarbony

l)phenylboronic

380430-55-7 >98% (HPLC) Inquire
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acid

hydrochloride

Note: The table includes the target compound and closely related analogues to provide a

broader view of the market. Researchers should verify the exact specifications with the supplier

before purchase.

Quality Control and Handling: Ensuring
Experimental Reproducibility
Arylboronic acids can be prone to degradation, and their purity can significantly impact the

outcome of a reaction.[4] Therefore, a stringent quality control and handling protocol is

essential.

Workflow for Supplier Selection and Quality Control
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Supplier Evaluation

In-house Quality Control

Identify Suppliers

Request CoA

Initial Screening

Compare Purity & QC Data

Data Acquisition

Select Supplier

Decision

Receive Reagent

Visual Inspection

Confirm Identity (NMR, MS)

Assess Purity (HPLC, LC-MS)

Verification

Proceed with Synthesis Contact Supplier/Purify

If purity is low
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Start

Reaction Setup

Combine aryl halide, boronic acid, palladium catalyst, ligand, and base in a solvent.

Degassing

Sparity the mixture with an inert gas (Ar or N₂) to remove oxygen.

Heating

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

Monitoring

Monitor the reaction progress by TLC or LC-MS.

Workup

Cool the reaction, filter, and perform an aqueous workup to remove inorganic salts.

Upon completion

Purification

Purify the crude product by column chromatography.

Characterization

Confirm the structure and purity of the product by NMR, MS, and HPLC.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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